Water-soluble host–guest system from β-cyclodextrin as a fluorescent sensor for aluminium ions: synthesis and sensing studies†
Dalton Transactions Pub Date: 2015-08-19 DOI: 10.1039/C5DT02220G
Abstract
In this paper, a simple small molecule (L) based on 4-(diethylamino)-2-hydroxy-benzaldehyde and carbohydrazide has been synthesized and characterized. Moreover, under ultrasonic conditions, a host–guest system with β-cyclodextrin and L was obtained. According to the hybridization process, the host–guest system showed excellent water solubility. The investigation of the fluorescence spectra revealed that the host–guest system exhibited a characteristic fluorescence behavior toward Al3+ in a pure water environment. Upon addition of Al3+, the host–guest system showed a strong blue fluorescence, which resulted from the fluorophore of L after the coordination of β-CD–L and Al3+ with a high binding constant (k = 3.1626 × 1011 M−1). In addition, SEM images demonstrated that the host–guest system expressed good crystallization behavior. Fluorescence microscope images of onion epidermal cells with β-CD–L–Al3+ proved that the water-soluble host–guest system possessed a high ability for cell permeability.
![Graphical abstract: Water-soluble host–guest system from β-cyclodextrin as a fluorescent sensor for aluminium ions: synthesis and sensing studies](http://scimg.chem960.com/usr/1/C5DT02220G.jpg)
![Water-soluble host–guest system from β-cyclodextrin as a fluorescent sensor for aluminium ions: synthesis and sensing studies†](https://scimg.chem960.com/usr/1/C5DT02220G.jpg)
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Journal Name:Dalton Transactions
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CAS no.: 115648-90-3